3-(3-methoxyphenyl)-N-(5-methyl-3-isoxazolyl)-4,5-dihydro-5-isoxazolecarboxamide

• IUPAC Name: 3-(3-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O4/c1-9-6-14(18-21-9)16-15(19)13-8-12(17-22-13)10-4-3-5-11(7-10)20-2/h3-7,13H,8H2,1-2H3,(H,16,18,19)
• InChI Key: IMQLPGRGAZORJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CC(=NO2)C3=CC(=CC=C3)OC
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

Synthesis Analysis

The synthesis of related isoxazole derivatives often involves thermally induced reactions or cycloaddition processes. For instance, 3-p-alkoxyphenyl-5-methoxyisoxazoles can undergo thermally induced isomerisation in the presence of aryl aldehydes to yield various products through intermediary ketenimines (Nishiwaki, Azechi, & Fujiyama, 1974). Similarly, novel pyrazole derivatives have been synthesized and characterized, indicating the versatility of methods available for synthesizing complex isoxazole-related molecules (Kumara, Kumar, Kumar, & Lokanath, 2018).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as 3-(3-methoxyphenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, through X-ray crystallography and DFT calculations, reveals complex interactions and conformational details. For example, dihedral angles and hydrogen bond interactions play a crucial role in the stability and conformation of these molecules (Kumara et al., 2018).

Chemical Reactions and Properties

Isoxazole derivatives exhibit a range of chemical behaviors, including chemoselective nucleophilic chemistry, which can be tailored to produce a variety of functionalized products. For example, 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides demonstrate such chemoselectivity, further highlighting the compound's potential for diverse chemical modifications (Yu et al., 2009).

Physical Properties Analysis

The physical properties of isoxazole derivatives, including thermal stability and solubility, are essential for understanding their behavior under different conditions. The thermal stability of these compounds, as shown through TG-DTG analysis, indicates their resilience to decomposition under elevated temperatures, which is crucial for their application in various fields (Kumara et al., 2018).

Chemical Properties Analysis

The chemical properties of isoxazole derivatives, such as reactivity, electrophilic and nucleophilic regions, and potential for forming hydrogen bonds, are critical for their application in chemical synthesis and pharmaceutical development. Studies utilizing DFT calculations and spectroscopic methods provide insights into the electronic structures and potential interaction sites of these molecules (Kumara et al., 2018).